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Compound of Interest

Compound Name: 2,3,4-Trimethoxybenzaldehyde

Cat. No.: B140358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

2,3,4-Trimethoxybenzaldehyde (CAS No. 2103-57-3), a versatile aromatic compound utilized

in the pharmaceutical and fragrance industries.[1][2] Adherence to proper safety protocols is

crucial when working with this chemical to mitigate potential risks.

Hazard Identification and Classification
The hazard classification of 2,3,4-Trimethoxybenzaldehyde presents some inconsistencies

across different suppliers. While some sources do not classify it as a hazardous chemical

under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), others report it

as causing skin, eye, and respiratory irritation.[3][4][5]

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), a significant number of reports indicate the following hazards[5]:

H315: Causes skin irritation[3][5][6]

H319: Causes serious eye irritation[3][5][6]

H335: May cause respiratory irritation[3][5]

Given these potential hazards, it is prudent to handle 2,3,4-Trimethoxybenzaldehyde with

care, employing appropriate personal protective equipment and adhering to the safety
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measures outlined in this guide.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,3,4-Trimethoxybenzaldehyde is

provided in the table below.

Property Value Source(s)

Molecular Formula C₁₀H₁₂O₄ [7][8]

Molecular Weight 196.20 g/mol [5][8]

Appearance
White to off-white or light

yellow powder/crystal
[4][6][7]

Odor Odorless to a sweet, floral odor [1][4]

Melting Point 38 - 41 °C / 100.4 - 105.8 °F [4]

Boiling Point
168 - 170 °C / 334.4 - 338 °F

@ 12 mmHg
[4][9]

Flash Point
> 112 °C / > 233.6 °F (closed

cup)
[4]

Solubility

Slightly soluble in water.

Soluble in organic solvents like

methanol, ethanol, and

acetone.

[1][7]

Stability
Stable under recommended

storage conditions.
[1][4]

Toxicological Information
Detailed toxicological studies on 2,3,4-Trimethoxybenzaldehyde are limited. Most sources

state that the toxicological properties have not been fully investigated.[7] No acute toxicity

information, such as LD50 or LC50 values, is readily available.[4] However, the potential for

irritation to the skin, eyes, and respiratory system should be the primary concern during

handling.[7]
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Safe Handling and Storage
Proper handling and storage procedures are essential to ensure the safety of laboratory

personnel and maintain the integrity of the compound.

Handling
Ventilation: Use with adequate ventilation to minimize dust generation and accumulation.[7]

Provide appropriate exhaust ventilation where dust is formed.[9]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety

goggles, gloves, and a lab coat.[7] (See Section 5 for more details).

Avoid Contact: Avoid contact with eyes, skin, and clothing.[7]

Avoid Inhalation and Ingestion: Avoid inhalation of dust and ingestion of the chemical.[7]

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[4][7]

Remove contaminated clothing and wash it before reuse.[6][7]

Storage
Container: Keep the container tightly closed when not in use.[1][7][9]

Conditions: Store in a cool, dry, and well-ventilated area.[1][7][9] Some suppliers recommend

storage at 0 - 8°C or 4°C under nitrogen.[2][8]

Incompatible Materials: Store away from incompatible substances such as strong oxidizing

agents and strong bases.[1][4]

Conditions to Avoid: Avoid dust formation, excess heat, and sources of ignition.[1][4]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment are crucial for minimizing exposure.
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Exposure Control Recommendations Source(s)

Engineering Controls

Ensure adequate ventilation.

Use a fume hood if dust is

generated.

[3][4][9]

Eye/Face Protection

Wear tightly fitting safety

goggles or chemical safety

goggles conforming to EN166

(EU) or NIOSH (US)

standards.

[3][7]

Skin Protection

Wear impervious, chemical-

resistant gloves (e.g., nitrile

rubber) and appropriate

protective clothing to prevent

skin exposure.

[3][7][9]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a NIOSH-approved N95 dust

mask or a full-face respirator.

[3][7]

First Aid Measures
In the event of exposure, follow these first aid procedures and seek medical attention if

symptoms persist.
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Exposure Route First Aid Measures Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

[3][7][9]

Skin Contact

Immediately wash off with

soap and plenty of water for at

least 15 minutes. Remove

contaminated clothing. If skin

irritation occurs, get medical

advice.

[3][4][6][7]

Eye Contact

Immediately rinse with plenty

of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing. If eye

irritation persists, get medical

attention.

[3][4][6][9]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center.

[3][4][7][9]

Accidental Release and Disposal
Accidental Release Measures

Personal Precautions: Use personal protective equipment. Evacuate personnel to safe

areas. Ensure adequate ventilation.[3][9]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[3][9]

Containment and Cleanup: Sweep up and shovel the material.[9] Collect the spilled material

and place it into a suitable, closed container for disposal.[3][7][9] Avoid generating dusty

conditions.[7]

Disposal Considerations
Product: Dispose of this material by sending it to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[3][9]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

product.[9] Do not reuse empty containers.

Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2,3,4-
Trimethoxybenzaldehyde.

Start: Handling
2,3,4-Trimethoxybenzaldehyde

1. Risk Assessment
- Review SDS

- Identify Hazards (Irritant)
- Evaluate Quantities

2. Select PPE
- Safety Goggles (EN166)

- Chemical Resistant Gloves
- Lab Coat

- N95 Respirator (if needed)

3. Engineering Controls
- Use in Fume Hood

- Ensure Adequate Ventilation

4. Handling Procedure
- Avoid dust generation

- Avoid contact & inhalation
- Weigh carefully

5. Storage
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from incompatibles

6. Waste Disposal
- Collect in labeled container
- Follow institutional protocols

Emergency EventSpill or Exposure

End: Procedure Complete
7. First Aid

- Follow procedures for
  skin/eye contact, inhalation,

  ingestion

Exposure

8. Spill Response
- Evacuate area

- Wear PPE
- Contain & clean up

Spill

Seek medical attention

Dispose of cleanup materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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